![molecular formula C12H17Cl2N3O B2834049 N-(2-chlorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride CAS No. 1158436-05-5](/img/structure/B2834049.png)
N-(2-chlorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride, also known as CPCA, is a chemical compound that has been extensively studied for its potential pharmacological properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 296.2 g/mol. CPCA is a derivative of phenylpiperazine, a class of compounds that has been shown to have a wide range of biological activities, including antidepressant, anxiolytic, and antipsychotic effects. In
Scientific Research Applications
Antihistamine Properties
- Cetirizine, a derivative with a piperazine structure similar to N-(2-chlorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride, is noted for its antihistamine properties, particularly effective in treating urticaria and allergic rhinitis (Arlette, 1991).
Synthesis and Chemical Properties
- A practical synthesis process for N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, starting from piperazine, has been described, highlighting its efficient production and the removal of unwanted by-products (Guillaume et al., 2003).
- Synthesis and molecular docking studies of certain derivatives revealed significant antimicrobial and anticancer activities, demonstrating the compound's potential in drug development (Mehta et al., 2019).
Biological Screening
- Derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide have been synthesized and screened for their antibacterial, antifungal, and anthelmintic activities. Some showed significant biological activities, indicating their potential as agents in these areas (Khan et al., 2019).
Potential in Treating Neurological Disorders
- Research into Ketamine derivatives, which share a similar structure, indicates potential therapeutic applications in human and veterinary medicine. The exploration of Mannich reactions for synthesizing these derivatives opens up possibilities for developing new drugs for clinical therapeutics (Masaud et al., 2022).
Pharmacological Evaluation
- Various derivatives have been synthesized and evaluated for their central nervous system (CNS) activities. The results suggest potential applications in treating CNS-related disorders (Verma et al., 2017).
properties
IUPAC Name |
N-(2-chlorophenyl)-2-piperazin-1-ylacetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O.ClH/c13-10-3-1-2-4-11(10)15-12(17)9-16-7-5-14-6-8-16;/h1-4,14H,5-9H2,(H,15,17);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEJDKUTVRJDTRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC(=O)NC2=CC=CC=C2Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.